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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Propoxyphenol, a substituted phenol derivative, finds applications in various chemical
syntheses, including the development of pharmaceuticals and other specialty chemicals. Its
molecular structure, characterized by a propyl ether group and a hydroxyl group on a benzene
ring, imparts specific physicochemical properties that are of interest in drug design and material
science. A thorough understanding of its spectral characteristics is paramount for its
unambiguous identification, purity assessment, and for tracking its transformations in chemical
reactions. This guide provides a detailed exploration of the nuclear magnetic resonance (NMR),
infrared (IR), and mass spectrometry (MS) data of 4-propoxyphenol, offering insights into the
principles behind the data acquisition and a comprehensive interpretation of the spectral
features.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is an indispensable tool for elucidating the carbon-hydrogen framework of
organic molecules. For 4-propoxyphenol, both *H and 13C NMR provide a detailed map of the
atomic connectivity and chemical environment of each nucleus.

Experimental Protocol: NMR Spectroscopy

High-resolution *H and 13C NMR spectra of 4-propoxyphenol are typically acquired on a
spectrometer operating at a field strength of 300 MHz or higher. The sample is dissolved in a
deuterated solvent, most commonly deuterated chloroform (CDCls), which is magnetically
transparent in the H NMR spectrum, with the residual solvent peak serving as an internal
standard. Tetramethylsilane (TMS) is often added as an internal reference standard, with its

signal defined as 0.00 ppm.

'H NMR Spectral Data of 4-Propoxyphenol

The H NMR spectrum of 4-propoxyphenol is characterized by distinct signals corresponding
to the aromatic protons and the aliphatic protons of the propoxy group. The integration of these
signals confirms the number of protons in each unique environment.

Table 1: *H NMR Spectral Data for 4-Propoxyphenol

Chemical Shift ()

Multiplicity Integration Assignment
PpmM
~6.80 d,J=89Hz 2H Ar-H (ortho to -OPr)
~6.74 d,J=89Hz 2H Ar-H (ortho to -OH)
~4.85 s (broad) 1H Ar-OH
3.87 t,J=6.6 Hz 2H -OCHz-
1.78 sextet, J=7.1 Hz 2H -CH2-CHs
1.02 t,J=7.4Hz 3H -CHs

d = doublet, t = triplet, s = singlet, sextet = sextet
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The aromatic region of the spectrum displays two doublets around 6.80 and 6.74 ppm,
characteristic of a 1,4-disubstituted benzene ring. The protons ortho to the electron-donating
propoxy group are slightly downfield compared to those ortho to the hydroxyl group. The broad
singlet at approximately 4.85 ppm is indicative of the acidic phenolic proton, which often
undergoes rapid chemical exchange, leading to a broadened signal.

The aliphatic region shows a triplet at 3.87 ppm corresponding to the two protons of the
methylene group directly attached to the aromatic ring's oxygen. This signal is split into a triplet
by the adjacent methylene group. The sextet at 1.78 ppm is assigned to the central methylene
group of the propyl chain, which is split by both the adjacent methylene and methyl groups.
Finally, the upfield triplet at 1.02 ppm represents the three protons of the terminal methyl group.

A simplified workflow for *H NMR analysis.

3C NMR Spectral Data of 4-Propoxyphenol

The proton-decoupled 3C NMR spectrum of 4-propoxyphenol provides information about the
number of chemically non-equivalent carbon atoms and their electronic environments.

Table 2: 13C NMR Spectral Data for 4-Propoxyphenol

Chemical Shift (8) ppm Assignment
~153.1 C4 (C-OP)
~149.5 C1 (C-OH)
~116.1 C3,C5
~115.5 C2,C6

~70.0 -OCHz-

~22.7 -CH2-CHs
~10.5 -CHs

Due to the symmetry of the 1,4-disubstituted benzene ring, only four signals are observed for
the six aromatic carbons. The two carbons directly bonded to the oxygen atoms (C1 and C4)
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are the most deshielded, appearing at approximately 153.1 and 149.5 ppm. The carbons ortho
and meta to the substituents give rise to two distinct signals around 116.1 and 115.5 ppm.

In the aliphatic region, the carbon of the methylene group attached to the oxygen (-OCH-z-)
resonates at about 70.0 ppm. The central methylene carbon appears at approximately 22.7
ppm, and the terminal methyl carbon is the most shielded, appearing at around 10.5 ppm.

Structure of 4-Propoxyphenol with atom numbering for NMR assignments.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful technique for identifying the functional groups present in a
molecule. The IR spectrum of 4-propoxyphenol is dominated by absorptions arising from the
O-H, C-H, C=C, and C-O bonds.

Experimental Protocol: IR Spectroscopy

The IR spectrum of 4-propoxyphenol can be obtained using a Fourier Transform Infrared
(FTIR) spectrometer. For a solid sample, a common technique is to prepare a potassium
bromide (KBr) pellet, where a small amount of the sample is intimately mixed with dry KBr
powder and pressed into a transparent disc.[1] Alternatively, Attenuated Total Reflectance
(ATR) can be used, where the sample is placed directly onto a crystal surface.

IR Spectral Data of 4-Propoxyphenol

Table 3: Key IR Absorption Bands for 4-Propoxyphenol
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Wavenumber (cm~?) Intensity Assignment
3400-3200 (broad) Strong O-H stretching (phenolic)
3100-3000 Medium Aromatic C-H stretching
2965-2875 Medium-Strong Aliphatic C-H stretching
~1600, ~1500 Medium-Strong Aromatic C=C stretching

Asymmetric C-O-C stretching
~1230 Strong

(aryl ether)

Symmetric C-O-C stretching
~1030 Strong

(aryl ether)

para-disubstituted C-H out-of-
~825 Strong

plane bending

The most prominent feature in the IR spectrum is a broad, strong absorption band in the 3400-
3200 cm~1 region, which is characteristic of the O-H stretching vibration of a hydrogen-bonded
phenolic hydroxyl group. The aromatic C-H stretching vibrations are observed as weaker bands
between 3100 and 3000 cm~1. The aliphatic C-H stretching vibrations of the propoxy group
appear as medium to strong bands in the 2965-2875 cm~1 range.

The presence of the benzene ring is confirmed by the characteristic C=C stretching absorptions
at approximately 1600 and 1500 cm~1. The strong bands at around 1230 cm~* and 1030 cm~1
are assigned to the asymmetric and symmetric C-O-C stretching vibrations of the aryl ether
linkage, respectively. A strong band around 825 cm~1 is indicative of the out-of-plane C-H
bending of a 1,4-disubstituted (para) aromatic ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its structural elucidation.

Experimental Protocol: Mass Spectrometry

The mass spectrum of 4-propoxyphenol is typically obtained using an electron ionization (EI)
source coupled with a mass analyzer such as a quadrupole or time-of-flight (TOF) detector. In
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EI-MS, the sample is bombarded with high-energy electrons (typically 70 eV), causing
ionization and fragmentation.

Mass Spectral Data of 4-Propoxyphenol

Table 4: Major Fragments in the EI-Mass Spectrum of 4-Propoxyphenol

miz Relative Intensity (%) Proposed Fragment
152 ~22 [M]* (Molecular lon)
110 100 [M - CsHe]*

81 ~6 [CeHsO]*

53 - [CaHs]*

The mass spectrum of 4-propoxyphenol shows a molecular ion peak [M]* at an m/z of 152,
which corresponds to its molecular weight (CoH12032).[1] The base peak, with the highest
relative intensity (100%), is observed at m/z 110. This prominent fragment is formed by the loss
of a neutral propene molecule (CsHs, mass 42) from the molecular ion via a McLafferty-type
rearrangement. This rearrangement involves the transfer of a gamma-hydrogen from the propyl
chain to the phenolic oxygen, followed by cleavage of the C-O bond.

Other significant fragments include the ion at m/z 81, which can be attributed to the loss of an
ethyl radical from the m/z 110 fragment, and the ion at m/z 53.

@ - CHO

McLafferty Rearrangement

( ) - C3H6 (propene)

Loss of formyl radical

[C6H50]*
m/z = 81
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b092817/docs?utm_src=pdf-body-img#the-spectroscopic-signature-of-4-propoxyphenol-a-comprehensive-analytical-guide
https://www.benchchem.com/product/b092817?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/4-Propoxyphenol
https://www.benchchem.com/product/b092817/docs#the-spectroscopic-signature-of-4-propoxyphenol-a-comprehensive-analytical-guide
https://www.benchchem.com/product/b092817/docs#the-spectroscopic-signature-of-4-propoxyphenol-a-comprehensive-analytical-guide
https://www.benchchem.com/product/b092817/docs#the-spectroscopic-signature-of-4-propoxyphenol-a-comprehensive-analytical-guide
https://www.benchchem.com/product/b092817/docs#the-spectroscopic-signature-of-4-propoxyphenol-a-comprehensive-analytical-guide
https://www.benchchem.com/product/b092817?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092817?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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